![molecular formula C21H23ClN2O4S B2414489 N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-chloro-4-methylbenzenesulfonamide CAS No. 922078-34-0](/img/structure/B2414489.png)
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-chloro-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-chloro-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H23ClN2O4S and its molecular weight is 434.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Inhibition and Structural Analysis
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-chloro-4-methylbenzenesulfonamide and related compounds have been studied for their potential as enzyme inhibitors and for their unique structural characteristics. For instance, a study demonstrated that primary sulfonamide-based [1,4]oxazepine sulfonamides show strong inhibition of human carbonic anhydrases, which are therapeutically relevant. This is attributed to the primary sulfonamide functionality enabling the [1,4]oxazepine ring construction and acting as an enzyme prosthetic zinc-binding group when these sulfonamides are employed as carbonic anhydrase inhibitors (Sapegin et al., 2018). Additionally, the synthesis, spectroscopic, X-ray diffraction, and DFT studies of novel benzimidazole-tethered oxazepine heterocyclic hybrids have been performed, indicating potential applications in nonlinear optical (NLO) properties, with certain compounds being identified as candidates for NLO applications (Almansour et al., 2016).
Molecular Structure and Synthetic Processes
The molecular structure and synthetic processes involving this compound have been a subject of interest in various studies. For example, the crystal structure of N-(1-Allyl-1H-indazol-5-yl)-4-methylbenzenesulfonamide was analyzed, showing different conformations in the asymmetric unit, highlighting the complexity and variability of these compounds (Chicha et al., 2013). Also, the synthesis of 7-Chloro-5-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine, a key intermediate of certain compounds, was reported, emphasizing the multi-step synthetic processes involved in the production of these complex molecules (Can, 2012).
Anticancer and DNA Interaction Studies
Studies have also explored the interaction of similar sulfonamide derivatives with DNA and their potential anticancer activities. For instance, mixed-ligand copper(II)-sulfonamide complexes were studied for their DNA binding, cleavage, genotoxicity, and anticancer activity. The research indicated that the sulfonamide derivative significantly influences the interaction type with DNA, and the compounds produced cell death mainly by apoptosis in various tumor cells (González-Álvarez et al., 2013).
Novel Synthetic Pathways
Furthermore, innovative synthetic pathways involving these compounds have been identified. Novel one-pot multicomponent reactions have been developed for the synthesis of tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives, showcasing the versatile and efficient synthetic strategies applicable to these molecules (Shaabani et al., 2010).
properties
IUPAC Name |
3-chloro-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O4S/c1-5-10-24-18-11-15(7-9-19(18)28-13-21(3,4)20(24)25)23-29(26,27)16-8-6-14(2)17(22)12-16/h5-9,11-12,23H,1,10,13H2,2-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APJWDIWNTZCRJD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.